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Compound of Interest

Compound Name: ML345

Cat. No.: B15615858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML345 is a potent and selective small-molecule inhibitor of the insulin-degrading enzyme (IDE),

with a reported IC50 of 188 nM.[1][2] It serves as a valuable pharmacological tool for research

in areas such as diabetes and Alzheimer's disease, where IDE plays a crucial role.[3][4] More

recently, ML345 has also been identified as a potent and selective inhibitor of the NLRP3

inflammasome, highlighting its potential in studying inflammatory diseases.[5] Proper

preparation of a stock solution is the first critical step for ensuring accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for dissolving

ML345.[1][2][3] These application notes provide a detailed protocol for the preparation, storage,

and handling of ML345 stock solutions in DMSO.

Chemical and Physical Properties of ML345
A summary of the key chemical and physical properties of ML345 is provided in the table

below.
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Property Value Reference

Molecular Formula C₂₁H₂₂FN₃O₅S₂ [1][3]

Molecular Weight 479.54 g/mol [1]

Appearance White to off-white solid [1][2]

Purity >98% [6]

Solubility in DMSO 25 mg/mL (52.13 mM) [1][2][7]

IC₅₀ (IDE) 188 nM [1]

Experimental Protocol: Preparation of a 10 mM
ML345 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML345 in anhydrous

DMSO. This concentration is a common starting point for serial dilutions for in vitro assays.

Materials:

ML345 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.7% purity

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of ML345 powder to equilibrate to

room temperature for at least 15-20 minutes to prevent condensation of atmospheric

moisture.
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Weighing ML345: Carefully weigh out the desired amount of ML345 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.795 mg of ML345.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 479.54 g/mol = 4.795 mg

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the ML345 powder. For a 10 mM solution from 4.795 mg of ML345, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes

until the powder is completely dissolved. Gentle warming or sonication can be used to aid

dissolution if necessary.[1][7] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber, or foil-wrapped microcentrifuge tubes.[1][8] The volume

of the aliquots should be based on the typical experimental needs.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][2]

Note on DMSO: It is crucial to use anhydrous DMSO as hygroscopic DMSO can significantly

impact the solubility of the product.[1][2] Use a fresh, unopened bottle of high-purity DMSO for

the best results.[9]

Experimental Workflow
The following diagram illustrates the workflow for preparing the ML345 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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